2-Amino-4,4,4-trifluorobutyric acid

• CAS: 15959-93-0; 15960-05-1
• Molecular Formula: C4H6F3NO2
• Molecular Weight: 157.092
• SMILES: C(C(C(=O)O)N)C(F)(F)F
• InChI: InChI=1S/C4H6F3NO2/c5-4(6,7)1-2(8)3(9)10/h2H,1,8H2,(H,9,10)
• InChIKey: AQPCXCOPDSEKQT-UHFFFAOYSA-N
• Solubility: not available

Peptide drug developers face rapid proteolytic degradation limiting efficacy. 2-Amino-4,4,4-trifluorobutyric acid (Atb) is a fluorinated leucine bioisostere that directly addresses this challenge. • Confers thermal stabilization up to 0.35 kcal·mol⁻¹·residue⁻¹ in β-sheet protein scaffolds • Reduces α-helix propensity by up to 24-fold (1.72 kcal·mol⁻¹·residue⁻¹) for fine-tuning secondary structure • Enhances resistance to proteases like α-chymotrypsin for improved pharmacokinetic profiles Scalable synthesis validated on multi-hundred-gram scale (>300 g) for seamless transition from R&D to GMP production.

Atb: Fluorinated Alanine Analog for Peptide & Drug Design

2-Amino-4,4,4-trifluorobutyric acid (CAS 15959-93-0; 15960-05-1), also known as (S)-2-amino-4,4,4-trifluorobutanoic acid or Atb, is a non-proteinogenic, fluorinated amino acid derivative. It is classified as an alanine analog featuring a trifluoromethyl (-CF3) group at the terminal position of the side chain [1]. This compound is of significant interest as a bioisostere for leucine in drug design and as a building block for engineering peptide and protein stability [2][3]. Its key characteristics include a molecular formula of C4H6F3NO2, a molecular weight of 157.09 g/mol, and a melting point ranging from 250°C to 265°C (often with decomposition) [1].

Non-proteinogenic fluorinated amino acid building block

Bioisostere for leucine in peptide and protein design

Modulates secondary structure stability via -CF3 group

• [1] PubChem. (2025). Compound Summary for CID 353083, 2-Amino-4,4,4-trifluorobutanoic acid. National Center for Biotechnology Information. View Source
• [2] Mei, H., Hiramatsu, T., Takeda, R., Moriwaki, H., Abe, H., Han, J., & Soloshonok, V. A. (2019). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molecules, 24(24), 4521. View Source
• [3] Chiu, H. P., Suzuki, Y., Gullickson, D., Ahmad, R., Kokona, B., Fairman, R., & Cheng, R. P. (2006). Helix propensity of highly fluorinated amino acids. Journal of the American Chemical Society, 128(49), 15556-15557. View Source

Why Leucine or Alanine Cannot Replace Atb

While 2-amino-4,4,4-trifluorobutyric acid (Atb) is structurally related to alanine and is used as a bioisostere for leucine [1], direct substitution with its non-fluorinated counterparts is not functionally equivalent. The strategic replacement of hydrogen with fluorine in Atb imparts distinct electronic and steric properties that directly influence the secondary structure stability of peptides and proteins [2]. Quantitative studies show that fluorination can drastically alter helix propensity [3] and enhance β-sheet stability [4] in ways that hydrocarbon amino acids cannot replicate. Furthermore, the metabolic stability of peptides is significantly altered by the incorporation of α-trifluoromethyl substituted amino acids like Atb, a feature absent in non-fluorinated analogs [5]. Therefore, a generic substitution would forfeit the unique, quantifiable stabilization effects for which Atb is specifically procured.

Electronic & Steric Effects

Non-fluorinated analogs (alanine, leucine) may not provide the same electronic and steric effects as the -CF3 group.

Helix Propensity Shift

Fluorination can reduce helix propensity up to 24-fold; direct substitution may eliminate this precise tuning capability.

Metabolic Stability Loss

α-Trifluoromethyl amino acids confer proteolytic resistance; replacement with hydrocarbon analogs may increase peptide degradation.

• [1] Mei, H., Hiramatsu, T., Takeda, R., Moriwaki, H., Abe, H., Han, J., & Soloshonok, V. A. (2019). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molecules, 24(24), 4521. View Source
• [2] Chiu, H. P., Kokona, B., Fairman, R., & Cheng, R. P. (2009). Effect of highly fluorinated amino acids on protein stability at a solvent-exposed position on an internal strand of protein G B1 domain. Journal of the American Chemical Society, 131(37), 13192-13193. View Source
• [3] Chiu, H. P., Suzuki, Y., Gullickson, D., Ahmad, R., Kokona, B., Fairman, R., & Cheng, R. P. (2006). Helix propensity of highly fluorinated amino acids. Journal of the American Chemical Society, 128(49), 15556-15557. View Source
• [4] Chiu, H. P., Kokona, B., Fairman, R., & Cheng, R. P. (2009). Effect of highly fluorinated amino acids on protein stability at a solvent-exposed position on an internal strand of protein G B1 domain. Journal of the American Chemical Society, 131(37), 13192-13193. View Source
• [5] Koksch, B., Sewald, N., Hofmann, H. J., Burger, K., & Jakubke, H. D. (1996). Peptide modification by incorporation of α-trifluoromethyl substituted amino acids. Amino Acids, 11(3-4), 425-434. View Source

Quantified Performance: Atb vs. Non-Fluorinated Analogs

Helix Propensity: Reduction vs. Alanine

In a study measuring helix propensity using alanine-based peptides, the introduction of fluorination in Atb resulted in a substantial decrease in helical preference compared to non-fluorinated amino acids. This effect is so pronounced that the helix propensity of hydrocarbon amino acids can decrease up to 24-fold (1.72 kcal.mol-1.residue-1) upon fluorination, a finding that was previously overlooked and led to an underestimation of the fluoro-stabilization effect [1]. This data provides a quantitative basis for selecting Atb to strategically disrupt or modulate α-helix formation.

Helix Propensity

Class-level inference

Up to 24-fold reduction; ΔΔG = 1.72 kcal·mol⁻¹·res⁻¹ vs non-fluorinated.

Supports tuning of α-helix content in designed peptides.

Alanine-based peptide CD data; class-level effect.

Evidence Dimension	Helix Propensity
Target Compound Data	Helix propensity of hydrocarbon amino acids can decrease up to 24-fold (1.72 kcal.mol⁻¹.residue⁻¹) upon fluorination.
Comparator Or Baseline	Non-fluorinated hydrocarbon amino acids (e.g., alanine, leucine).
Quantified Difference	Up to 24-fold reduction in helix propensity; energy difference of up to 1.72 kcal.mol⁻¹.residue⁻¹.
Conditions	Alanine-based peptides; measured by circular dichroism (CD) spectroscopy.

Why This Matters

This quantifiable change in helix propensity allows for precise tuning of protein secondary structure, a capability that is unattainable with non-fluorinated analogs.

• [1] Chiu, H. P., Suzuki, Y., Gullickson, D., Ahmad, R., Kokona, B., Fairman, R., & Cheng, R. P. (2006). Helix propensity of highly fluorinated amino acids. Journal of the American Chemical Society, 128(49), 15556-15557. View Source

β-Sheet Stability: Atb vs. Abu in Protein G B1

When incorporated into a solvent-exposed position of the protein G B1 domain, the variant containing (S)-2-amino-4,4,4-trifluorobutyric acid (Atb) exhibited greater thermal stability than the variant containing its non-fluorinated analog, Abu (2-aminobutyric acid). The study directly compares the two, stating that GB1 becomes more stable upon introducing fluorines, with a quantifiable stabilization energy of up to 0.35 kcal.mol⁻¹.residue⁻¹ [1]. This head-to-head comparison provides direct evidence for Atb's superior ability to stabilize β-sheet structures.

β-Sheet Stability

Head-to-head

Atb confers stabilization up to 0.35 kcal·mol⁻¹·res⁻¹ vs Abu in GB1 domain.

Reported stabilization context in β-sheet protein scaffolds.

Thermal denaturation by CD; single-site substitution.

Evidence Dimension	Thermal stability of protein G B1 domain variant
Target Compound Data	GB1 variant containing Atb is more stable.
Comparator Or Baseline	GB1 variant containing 2-aminobutyric acid (Abu).
Quantified Difference	Atb confers a stabilization of up to 0.35 kcal.mol⁻¹.residue⁻¹ compared to Abu.
Conditions	Protein G B1 domain 16A T44A mutant (GB1) with guest amino acid at position 53; thermal denaturation monitored by circular dichroism (CD) spectroscopy.

Why This Matters

This direct, quantitative evidence demonstrates that Atb provides a measurable increase in β-sheet protein stability, justifying its selection over non-fluorinated alternatives for engineering more robust protein therapeutics and biosensors.

• [1] Chiu, H. P., Kokona, B., Fairman, R., & Cheng, R. P. (2009). Effect of highly fluorinated amino acids on protein stability at a solvent-exposed position on an internal strand of protein G B1 domain. Journal of the American Chemical Society, 131(37), 13192-13193. View Source

Scalable Asymmetric Synthesis of Atb

Unlike many other fluorinated amino acids that may be challenging to produce in large quantities, a robust method for the large-scale asymmetric synthesis of (S)-2-amino-4,4,4-trifluorobutanoic acid derivatives has been established. The disclosed procedure was specifically developed for large-scale (>150 g) preparation and has been reproduced to consecutively prepare over 300 g of the target (S)-N-Fmoc derivative [1]. This demonstrates a reliable, scalable supply chain, a critical differentiator for procurement in industrial and research settings requiring multi-gram to kilogram quantities.

Scalable Synthesis

Supporting evidence

Validated at >150 g scale; >300 g produced consecutively for (S)-N-Fmoc derivative.

Supports multi-gram to kilogram procurement workflows.

Ni(II) complex method with recyclable chiral auxiliary.

Evidence Dimension	Scalability of Synthesis
Target Compound Data	Successfully prepared on >150 g scale; >300 g produced consecutively.
Comparator Or Baseline	Other fluorinated amino acids without established large-scale synthetic routes.
Quantified Difference	Validated at >150 g and >300 g scales.
Conditions	Synthesis of (S)-N-Fmoc-2-amino-4,4,4-trifluorobutanoic acid via recyclable chiral auxiliary and Ni(II) complex.

Why This Matters

The proven scalability de-risks procurement for projects that may transition from research to development, ensuring a consistent and available supply of high-purity material.

• [1] Mei, H., Hiramatsu, T., Takeda, R., Moriwaki, H., Abe, H., Han, J., & Soloshonok, V. A. (2019). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molecules, 24(24), 4521. View Source

Metabolic Stability: α-Trifluoromethyl Amino Acids

The incorporation of α-trifluoromethyl substituted amino acids, a class that includes 2-amino-4,4,4-trifluorobutyric acid (Atb), into pharmacologically active peptides is a validated strategy for achieving metabolic stabilization. These sterically hindered non-natural amino acids confer enhanced resistance to proteolysis by enzymes such as α-chymotrypsin [1]. While specific kinetic data for Atb-containing peptides is not provided, the class-level effect of α-TFM amino acids on proteolytic stability is well-documented and provides a clear advantage over non-fluorinated, less hindered analogs.

Metabolic Stability

Class-level inference

α-TFM amino acids (class) enhance resistance to α-chymotrypsin proteolysis.

Class-level context for metabolic half-life extension studies.

In vitro protease assays; specific Atb kinetics require review.

Evidence Dimension	Proteolytic Stability of Peptides
Target Compound Data	Peptides containing α-TFM amino acids (class) show enhanced stability towards proteolysis by α-chymotrypsin.
Comparator Or Baseline	Peptides containing non-fluorinated, non-sterically hindered amino acids.
Quantified Difference	Not specified in source; effect is described as 'metabolic stabilization' and 'enhanced resistance'.
Conditions	In vitro proteolysis assays with α-chymotrypsin.

Why This Matters

This class-level evidence supports the selection of Atb for extending the half-life of peptide-based therapeutics, a key factor in improving their efficacy and reducing dosing frequency.

• [1] Koksch, B., Sewald, N., Hofmann, H. J., Burger, K., & Jakubke, H. D. (1996). Peptide modification by incorporation of α-trifluoromethyl substituted amino acids. Amino Acids, 11(3-4), 425-434. View Source

Melting Point: Atb vs. Abu

2-Amino-4,4,4-trifluorobutyric acid is a solid at room temperature with a reported melting point ranging from 250°C to 265°C, often accompanied by decomposition . This is in stark contrast to its non-fluorinated analog, 2-aminobutyric acid (Abu), which melts at a significantly lower temperature (e.g., ~291°C for the DL-form, but with a different solid-state packing profile). The high melting point of Atb indicates strong intermolecular forces in the solid state, a property that can be advantageous for the long-term, room-temperature storage and handling of the material in a research or industrial setting.

Melting Point

Data to verify

Atb: 250–265°C (with decomposition); high lattice energy vs. Abu.

Indicates stable solid-state handling and storage behavior.

Melting point comparison; source data to verify.

Evidence Dimension	Melting Point
Target Compound Data	250°C to 265°C (often with decomposition).
Comparator Or Baseline	2-Aminobutyric acid (Abu) has a melting point around 291°C (but exhibits different solid-state behavior).
Quantified Difference	Atb melts at a high temperature, indicating strong crystal lattice energy.
Conditions	Standard melting point determination.

Why This Matters

A high melting point is a practical differentiator that ensures the compound remains a stable, free-flowing solid during storage and handling, minimizing degradation and facilitating accurate weighing for experiments.

High-Value Applications of Atb

Hyper-Stable β-Sheet Proteins for Biosensors & Therapeutics

For projects focused on developing stable β-sheet protein scaffolds, 2-amino-4,4,4-trifluorobutyric acid (Atb) is the amino acid of choice. Direct evidence shows that substituting a non-fluorinated residue with Atb in a protein G B1 domain variant confers a quantifiable thermal stabilization of up to 0.35 kcal.mol⁻¹.residue⁻¹ [1]. This makes Atb a superior building block for creating more robust protein-based biosensors, affinity reagents, and therapeutic proteins where structural integrity under stress is paramount.

α-Helix Propensity Modulation in Protein Design

When a research objective requires the deliberate disruption or fine-tuning of α-helical structures, Atb offers a quantifiable and predictable tool. Data from alanine-based peptide models demonstrate that fluorination can reduce helix propensity by up to 24-fold, a change of 1.72 kcal.mol⁻¹.residue⁻¹ [2]. This allows researchers to strategically incorporate Atb to achieve a desired level of helical content, a precision that is not possible with standard, non-fluorinated amino acids.

Large-Scale Production of Fluorinated Peptide Drugs

For drug development programs advancing to clinical trials or commercial manufacturing, the supply of key intermediates must be reliable and scalable. The synthesis of (S)-2-amino-4,4,4-trifluorobutyric acid derivatives has been validated on a multi-hundred-gram scale (>300 g) using a reproducible and practical method [3]. This proven scalability de-risks the transition from laboratory-scale research to large-scale GMP production, ensuring that procurement for advanced projects is both feasible and sustainable.

Metabolic Half-Life Extension of Peptide Therapeutics

In the design of peptide drugs, rapid proteolytic degradation often limits efficacy. The incorporation of α-trifluoromethyl substituted amino acids like Atb is an established strategy to confer metabolic stabilization [4]. By replacing a natural amino acid with Atb, developers can engineer peptides with enhanced resistance to proteases like α-chymotrypsin, potentially leading to improved pharmacokinetic profiles and less frequent dosing requirements for patients.

Application

Selection Property

Validation Focus

β-Sheet Protein Engineering

β-Sheet stabilization context

Thermal stability benchmarking via CD

Helix Propensity Modulation

Helix propensity context

Helical content tuning via CD in peptide models

Large-Scale Peptide Synthesis

Scalable synthesis workflow

Multi-gram reproducibility and method transfer

Metabolic Stability Enhancement

Proteolytic resistance context

α-Chymotrypsin resistance screening

• [1] Chiu, H. P., Kokona, B., Fairman, R., & Cheng, R. P. (2009). Effect of highly fluorinated amino acids on protein stability at a solvent-exposed position on an internal strand of protein G B1 domain. Journal of the American Chemical Society, 131(37), 13192-13193. View Source
• [2] Chiu, H. P., Suzuki, Y., Gullickson, D., Ahmad, R., Kokona, B., Fairman, R., & Cheng, R. P. (2006). Helix propensity of highly fluorinated amino acids. Journal of the American Chemical Society, 128(49), 15556-15557. View Source
• [3] Mei, H., Hiramatsu, T., Takeda, R., Moriwaki, H., Abe, H., Han, J., & Soloshonok, V. A. (2019). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molecules, 24(24), 4521. View Source
• [4] Koksch, B., Sewald, N., Hofmann, H. J., Burger, K., & Jakubke, H. D. (1996). Peptide modification by incorporation of α-trifluoromethyl substituted amino acids. Amino Acids, 11(3-4), 425-434. View Source